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Executive Summary

Pigment Red 21 (C.l. 12300) is a monoazo pigment characterized by its brilliant yellow-red
hue. Despite its industrial importance, a definitive crystal structure determined through single-
crystal X-ray diffraction has not been published in publicly accessible scientific literature. This
guide provides a comprehensive overview of the known chemical and physical properties of
Pigment Red 21. Furthermore, it details the standard experimental methodologies employed
for the crystal structure determination of organic pigments, offering a framework for how the
structure of Pigment Red 21 could be elucidated. This includes a discussion of the challenges
inherent in analyzing such compounds, namely their low solubility and tendency to form small
crystallites, which often necessitates a combination of experimental techniques and
computational modeling.

Introduction to Pigment Red 21

Pigment Red 21, with the Colour Index name C.l. 12300, is an organic pigment used in various
applications, including coatings, textile printing, and as a colorant for paints and printing inks.[1]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1360073#bc-rfq
https://www.benchchem.com/product/b1360073/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-crystal-structure-of-pigment-red-21
https://www.benchchem.com/product/b1360073/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-crystal-structure-of-pigment-red-21
https://www.benchchem.com/product/b1360073/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-crystal-structure-of-pigment-red-21
https://www.benchchem.com/product/b1360073/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-crystal-structure-of-pigment-red-21
https://www.benchchem.com/product/b1360073/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-crystal-structure-of-pigment-red-21
https://repository.si.edu/items/9f1b7da3-841e-4ae6-ac13-b821f1379273
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360073?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Its synthesis involves the diazotization of o-chloroaniline, which is then coupled with 3-hydroxy-
N-phenyl-2-naphthamide.[2] While its chemical constitution is well-established, its precise
three-dimensional atomic arrangement in the solid state remains undetermined from publicly
available data. The crystal structure of an organic pigment is a critical determinant of its
physical and chemical properties, including its color, lightfastness, thermal stability, and solvent
resistance.

Chemical and Physical Properties of Pigment Red
21

A summary of the available quantitative data for Pigment Red 21 is presented in Table 1. This
information is crucial for understanding its general characteristics in the absence of detailed
crystallographic data.

Property Value

C.l. Name Pigment Red 21
C.I. Number 12300

CAS Number 6410-26-0
Molecular Formula C23H16CIN3O2
Molecular Weight 401.84 g/mol [3]
Melting Point 241 °CJ[3]

Brilliant yellow-red powder; orange-red acicular
Appearance
crystals from toluene[3]

Experimental Protocols for Crystal Structure
Determination of Organic Pigments

The determination of the crystal structure of organic pigments like Pigment Red 21 is often
challenging due to their inherent properties.[4] Their low solubility in most solvents makes it
difficult to grow single crystals of a size and quality suitable for single-crystal X-ray diffraction.
[4] Consequently, a combination of techniques is often employed.
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Single-Crystal X-ray Diffraction (SC-XRD)

For organic pigments where suitable single crystals can be grown, SC-XRD is the definitive
method for determining the crystal structure.[5]

Methodology:

o Crystal Growth: Single crystals are typically grown by slow evaporation of a saturated
solution in a suitable solvent, such as boiling xylene.[3][6]

o Data Collection: A single crystal is mounted on a goniometer and irradiated with a
monochromatic X-ray beam. The diffraction pattern is recorded as the crystal is rotated.

o Structure Solution and Refinement: The positions of the atoms in the unit cell are determined
from the intensities of the diffracted X-rays. This initial model is then refined to best fit the
experimental data.

Powder X-ray Diffraction (PXRD)

Due to the difficulty in obtaining single crystals, PXRD is a more commonly applied technique
for the analysis of organic pigments.[7][8]

Methodology:

o Sample Preparation: A fine powder of the pigment is prepared and placed in a sample
holder.

» Data Collection: The sample is irradiated with an X-ray beam, and the intensity of the
scattered X-rays is measured as a function of the scattering angle (26).

e Analysis: The resulting diffraction pattern is a fingerprint of the crystalline phases present in
the sample. While it can be used for phase identification and quality control, determining a
crystal structure from powder data alone is complex and often requires complementary
techniques.[7]

Crystal Structure Prediction (CSP)
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In the absence of high-quality experimental data, computational methods for CSP have
become increasingly important.[9][10][11]

Methodology:

e Generation of Candidate Structures: A large number of plausible crystal packing
arrangements are generated computationally based on the molecular structure of the
pigment.

» Energy Minimization: The lattice energy of each candidate structure is calculated and
minimized to identify thermodynamically stable polymorphs.

o Comparison with Experimental Data: The calculated powder diffraction patterns of the most
stable predicted structures are compared with experimental PXRD data to identify the most
likely crystal structure.[9][12]

Three-Dimensional Electron Diffraction (3D ED)

A more recent technique, 3D ED, is emerging as a powerful tool for the structure analysis of
submicrometer-sized organic crystals, which are often too small for X-ray diffraction methods.
[13][14]

Methodology:

o Sample Preparation: A dispersion of the nanocrystals is deposited on a transmission electron
microscopy (TEM) grid.

o Data Collection: A series of electron diffraction patterns are collected as the crystal is tilted at
different angles in the electron beam.

o Structure Determination: The three-dimensional arrangement of atoms is reconstructed from
the collected diffraction data.

Visualizations
Generalized Workflow for Crystal Structure
Determination of an Organic Pigment
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The following diagram illustrates a typical workflow for determining the crystal structure of an
organic pigment, highlighting the interplay between experimental and computational methods.
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Workflow for organic pigment crystal structure determination.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1360073/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-crystal-structure-of-pigment-red-21
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360073?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Pathway of Pigment Red 21

The manufacturing of Pigment Red 21 follows a two-step process involving diazotization and
azo coupling. This logical relationship is depicted in the diagram below.

Starting Materials Reaction Steps Final Product

o-Chloroaniline ——————{ Diazotization > Azo Coupling [ BZTAuS 8 Ak

3-Hydroxy-N-phenyl-2-naphthamide

Click to download full resolution via product page
Synthesis of Pigment Red 21.

Conclusion

While the definitive crystal structure of Pigment Red 21 is not currently available in the public
domain, this guide provides a thorough summary of its known properties and the established
methodologies for the structural analysis of organic pigments. The challenges in obtaining high-
quality single crystals of such compounds underscore the importance of combining
experimental techniques like Powder X-ray Diffraction and 3D Electron Diffraction with
computational Crystal Structure Prediction methods. The provided workflows offer a clear and
logical representation of the processes involved in both the synthesis and the potential
structural elucidation of Pigment Red 21, serving as a valuable resource for researchers in the
field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1360073?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360073?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

